Cas no 1261585-20-9 (2-(2-Iodo-4-methylphenyl)acetonitrile)

• Product Name: 2-(2-Iodo-4-methylphenyl)acetonitrile
• CAS No: 1261585-20-9
• MF: C₉H₈IN
• MW: 257.070994377136
• CID: 6792764
• PubChem ID: 91883223
• Update Time: 2025-11-02

2-(2-Iodo-4-methylphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 1261585-20-9
• 2-(2-iodo-4-methylphenyl)acetonitrile
• F85848
• 2-(2-Iodo-4-methylphenyl)acetonitrile

• Inchi： 1S/C9H8IN/c1-7-2-3-8(4-5-11)9(10)6-7/h2-3,6H,4H2,1H3
• InChI Key： OLTDZANEXQLXND-UHFFFAOYSA-N
• SMILES： IC1C=C(C)C=CC=1CC#N

Computed Properties

• Exact Mass: 256.97015g/mol
• Monoisotopic Mass: 256.97015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 23.8Ų

Additional information on 2-(2-Iodo-4-methylphenyl)acetonitrile

Introduction to 2-(2-Iodo-4-methylphenyl)acetonitrile (CAS No. 1261585-20-9)

2-(2-Iodo-4-methylphenyl)acetonitrile, with the chemical formula C₈H₆INO, is a significant intermediate in the field of organic synthesis and pharmaceutical development. This compound, identified by its CAS number 1261585-20-9, has garnered attention due to its versatile applications in the synthesis of biologically active molecules. The presence of both an iodo substituent and a methyl group on the phenyl ring, coupled with the acetonitrile functionality, makes it a valuable building block for constructing complex structures in medicinal chemistry.

The iodo-4-methylphenyl moiety is particularly noteworthy as it provides a reactive site for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura, Stille, and Sonogashira couplings. These reactions are pivotal in the construction of biaryl systems, which are prevalent in many pharmacologically active compounds. The acetonitrile group not only serves as a handle for nucleophilic substitution reactions but also contributes to the overall electronic properties of the molecule, influencing its reactivity and biological activity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases. 2-(2-Iodo-4-methylphenyl)acetonitrile has emerged as a key intermediate in the synthesis of small-molecule inhibitors for enzymes involved in cancer metabolism and inflammation. For instance, studies have demonstrated its utility in generating derivatives that modulate the activity of kinases and transcription factors. These findings align with the broader trend in drug discovery towards rational design based on structure-activity relationships (SAR).

The pharmaceutical industry has shown particular interest in leveraging this compound for the development of targeted therapies. Researchers have utilized 2-(2-Iodo-4-methylphenyl)acetonitrile to synthesize molecules that exhibit selective binding to specific protein targets, thereby minimizing side effects. One notable area of investigation has been its role in creating inhibitors for tyrosine kinases, which are aberrantly activated in many cancers. By employing palladium-catalyzed cross-coupling strategies, scientists have been able to introduce diverse functional groups onto the phenyl ring, leading to compounds with enhanced potency and selectivity.

Beyond oncology, 2-(2-Iodo-4-methylphenyl)acetonitrile has found applications in the development of anti-inflammatory agents. The iodo substituent allows for facile introduction of aryl groups that can interact with inflammatory pathways. For example, derivatives of this compound have been explored as potential inhibitors of cyclooxygenase (COX) enzymes, which play a crucial role in mediating pain and inflammation. The ability to fine-tune the pharmacophore through structural modifications has enabled researchers to identify lead compounds with promising therapeutic profiles.

The synthetic utility of 2-(2-Iodo-4-methylphenyl)acetonitrile extends beyond pharmaceuticals into agrochemicals and materials science. In agrochemistry, analogous structures have been investigated for their potential as herbicides or fungicides. The unique combination of functional groups allows for the creation of molecules that disrupt essential biological processes in pests while maintaining environmental safety. Similarly, in materials science, derivatives of this compound have been explored for their optical and electronic properties, making them candidates for use in organic light-emitting diodes (OLEDs) and other advanced technologies.

Recent advances in synthetic methodologies have further enhanced the accessibility and versatility of 2-(2-Iodo-4-methylphenyl)acetonitrile. Techniques such as flow chemistry and microwave-assisted synthesis have enabled faster and more efficient preparations of this intermediate. Additionally, computational chemistry approaches have been employed to predict optimal reaction conditions and predict the outcomes of complex synthetic transformations. These innovations have not only accelerated research but also allowed for more intricate molecular architectures to be constructed.

The growing body of literature underscores the importance of 2-(2-Iodo-4-methylphenyl)acetonitrile as a cornerstone intermediate in modern chemical synthesis. Its ability to serve as a versatile building block for biologically active molecules makes it indispensable in drug discovery and material science. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of innovation in organic chemistry.